6-[(2-Ethoxyphenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H15FN4O2S
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 6-[(2-ethoxyphenoxy)methyl]-3-(4-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H15FN4O2S/c1-2-24-14-5-3-4-6-15(14)25-11-16-22-23-17(20-21-18(23)26-16)12-7-9-13(19)10-8-12/h3-10H,2,11H2,1H3
• InChI Key: TZRVXWCBJGHHSO-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)F

Description

6-[(2-Ethoxyphenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of triazolothiadiazole derivatives and has been extensively studied for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 6-[(2-Ethoxyphenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that the compound exerts its pharmacological effects by interacting with specific receptors or enzymes in the body. Further research is needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
Research has shown that 6-[(2-Ethoxyphenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has significant biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. It has also been shown to have antimicrobial properties and can inhibit the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[(2-Ethoxyphenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high purity and high yield. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 6-[(2-Ethoxyphenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential area of research is the development of more potent derivatives of this compound with improved pharmacological properties. Another area of research is the investigation of the compound's potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is also needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, 6-[(2-Ethoxyphenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic compound with significant potential for therapeutic applications. The compound has been extensively studied for its pharmacological properties, including its anticancer, antimicrobial, and anti-inflammatory effects. Further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 6-[(2-Ethoxyphenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process. The starting material for the synthesis is 2-ethoxyphenol, which is reacted with 4-fluorobenzaldehyde to form the intermediate product. This intermediate is then reacted with thiosemicarbazide to form the final product. The synthesis of this compound has been optimized to yield high purity and high yield.

Scientific Research Applications

Research on 6-[(2-Ethoxyphenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in various therapeutic areas. The compound has been studied for its anticancer, antimicrobial, and anti-inflammatory properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.